4-((3-Chloro-4-fluorophenyl)amino)-7-methoxyquinazolin-6-yl acetate
Cat. No. B193446
M. Wt: 361.8 g/mol
InChI Key: ANGPUOTYQQFHKN-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07217717B2
Procedure details
To a solution of 6-acetoxy-4-(3-chloro-4-fluoro-phenylamino)-7-methoxy-quinazoline (1.54 g, 4.26 mmol) (from Example 18, Step A, supra) in MeOH (30 mL) was added an aqueous solution of NH4OH (29%, 0.86 mL, 12.7 mmol). The reaction mixture was stirred at room temperature for 18 hours, then heated at 100° C. for 1.5 hours. The mixture was then cooled to room temperature and filtered. The precipitate was collected and dried in vacuo to give the desired 4-(3-chloro-4-fluoro-phenylamino)-7-methoxy-quinazolin-6-ol as a gray solid. (Yield 1.21 g, 89%).
Quantity
1.54 g
Type
reactant
Reaction Step One
Identifiers
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REACTION_CXSMILES
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C([O:4][C:5]1[CH:6]=[C:7]2[C:12](=[CH:13][C:14]=1[O:15][CH3:16])[N:11]=[CH:10][N:9]=[C:8]2[NH:17][C:18]1[CH:23]=[CH:22][C:21]([F:24])=[C:20]([Cl:25])[CH:19]=1)(=O)C.[NH4+].[OH-]>CO>[Cl:25][C:20]1[CH:19]=[C:18]([NH:17][C:8]2[C:7]3[C:12](=[CH:13][C:14]([O:15][CH3:16])=[C:5]([OH:4])[CH:6]=3)[N:11]=[CH:10][N:9]=2)[CH:23]=[CH:22][C:21]=1[F:24] |f:1.2|
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Inputs
Step One
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Name
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Quantity
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1.54 g
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Type
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reactant
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Smiles
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C(C)(=O)OC=1C=C2C(=NC=NC2=CC1OC)NC1=CC(=C(C=C1)F)Cl
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Name
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Quantity
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0.86 mL
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Type
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reactant
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Smiles
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[NH4+].[OH-]
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Name
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Quantity
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30 mL
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Type
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solvent
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Smiles
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CO
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Conditions
Temperature
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Control Type
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AMBIENT
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Stirring
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Type
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CUSTOM
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Details
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The reaction mixture was stirred at room temperature for 18 hours
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
TEMPERATURE
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Type
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TEMPERATURE
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Details
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heated at 100° C. for 1.5 hours
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Duration
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1.5 h
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TEMPERATURE
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Type
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TEMPERATURE
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Details
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The mixture was then cooled to room temperature
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FILTRATION
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Type
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FILTRATION
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Details
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filtered
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CUSTOM
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Type
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CUSTOM
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Details
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The precipitate was collected
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CUSTOM
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Type
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CUSTOM
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Details
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dried in vacuo
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Outcomes
Product
Details
Reaction Time |
18 h |
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Name
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Type
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product
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Smiles
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ClC=1C=C(C=CC1F)NC1=NC=NC2=CC(=C(C=C12)O)OC
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
